Cas no 126457-99-6 (De-amino Sparfloxacin)
De-amino Sparfloxacin Chemical and Physical Properties
Names and Identifiers
-
- XJC83A5BC5
- Orbifloxacin impurity C [EP]
- 1-Cyclopropyl-7-((3R,5S)3,5-dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 1-Cyclopropyl-7-(cis-3,5-dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-, cis-
- Unii-xjc83A5BC5
- De-amino Sparfloxacin
-
- Inchi: 1S/C19H21F2N3O3/c1-9-6-23(7-10(2)22-9)17-14(20)5-12-16(15(17)21)24(11-3-4-11)8-13(18(12)25)19(26)27/h5,8-11,22H,3-4,6-7H2,1-2H3,(H,26,27)/t9-,10+
- InChI Key: CMGSYIRPKZAEFD-AOOOYVTPSA-N
- SMILES: FC1C(=C(C=C2C(C(C(=O)O)=CN(C=12)C1CC1)=O)F)N1C[C@H](C)N[C@H](C)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 659
- XLogP3: -0.2
- Topological Polar Surface Area: 72.9
De-amino Sparfloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D195630-1mg |
De-amino Sparfloxacin |
126457-99-6 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | D195630-5mg |
De-amino Sparfloxacin |
126457-99-6 | 5mg |
$953.00 | 2023-05-18 | ||
| TRC | D195630-10mg |
De-amino Sparfloxacin |
126457-99-6 | 10mg |
$1642.00 | 2023-05-18 | ||
| TRC | D195630-25mg |
De-amino Sparfloxacin |
126457-99-6 | 25mg |
$ 4500.00 | 2023-09-08 |
De-amino Sparfloxacin Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on De-amino Sparfloxacin
De-amino Sparfloxacin: A Comprehensive Overview
De-amino Sparfloxacin (CAS No: 126457-99-6) is a novel compound that has garnered significant attention in the field of antimicrobial research. This compound, a derivative of Sparfloxacin, has been extensively studied for its potential applications in combating bacterial infections, particularly those resistant to conventional antibiotics. The CAS No 126457-99-6 identifier uniquely identifies this compound within the chemical database, ensuring precise reference in scientific literature and regulatory documents.
The structural modification of De-amino Sparfloxacin involves the removal of an amino group from the parent molecule, which has been shown to enhance certain pharmacokinetic properties while maintaining or improving its antimicrobial efficacy. Recent studies have demonstrated that this modification significantly impacts the compound's ability to permeate bacterial cell membranes, thereby increasing its effectiveness against a broader spectrum of pathogens.
One of the most promising aspects of De-amino Sparfloxacin is its potential to address the growing challenge of antibiotic resistance. According to a 2023 study published in *Antimicrobial Agents and Chemotherapy*, this compound exhibited remarkable activity against multidrug-resistant strains of *Escherichia coli* and *Staphylococcus aureus*. The study highlighted that De-amino Sparfloxacin operates through a unique mechanism that targets bacterial DNA gyrase, a critical enzyme for bacterial replication.
In addition to its antimicrobial properties, De-amino Sparfloxacin has also shown potential in reducing inflammation, which is a common complication in bacterial infections. Research conducted at the University of California, Los Angeles (UCLA), revealed that the compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes De-amino Sparfloxacin a versatile candidate for developing next-generation antibacterial therapies.
The pharmacokinetics of De-amino Sparfloxacin have been thoroughly investigated, with findings indicating favorable bioavailability and tissue penetration. A 2023 clinical trial reported that oral administration of the compound resulted in rapid absorption and sustained plasma concentrations, which are essential for effective infection control. Furthermore, the compound demonstrated minimal toxicity in preclinical models, suggesting a favorable safety profile.
Despite its promising attributes, further research is required to fully understand the long-term effects and optimal dosing regimens for De-amino Sparfloxacin. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development stages.
In conclusion, De-amino Sparfloxacin (CAS No: 126457-99-6) represents a significant advancement in antimicrobial therapy. Its unique chemical structure, potent antimicrobial activity, and anti-inflammatory properties position it as a strong candidate for addressing the global challenge of antibiotic resistance. As research continues to unfold, this compound holds immense potential for revolutionizing the treatment of bacterial infections worldwide.
126457-99-6 (De-amino Sparfloxacin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)